Cas no 32902-87-7 (2,4,6-Trinitro-N-propylaniline)

2,4,6-Trinitro-N-propylaniline structure
32902-87-7 structure
Product Name:2,4,6-Trinitro-N-propylaniline
CAS No:32902-87-7
MF:C9H10N4O6
MW:270.19890165329
CID:2822307
PubChem ID:23423866
Update Time:2025-04-21

2,4,6-Trinitro-N-propylaniline Chemical and Physical Properties

Names and Identifiers

    • DTXCID20584690
    • 2,4,6-Trinitro-N-propylaniline
    • DTXSID00633938
    • aniline, 2,4,6-trinitro-N-propyl-
    • N-(2,4,6-trinitrophenyl)-propylamine
    • 32902-87-7
    • Inchi: 1S/C9H10N4O6/c1-2-3-10-9-7(12(16)17)4-6(11(14)15)5-8(9)13(18)19/h4-5,10H,2-3H2,1H3
    • InChI Key: UVGAFXXGZGNLKX-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=C(C=1NCCC)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 270.06003405Da
  • Monoisotopic Mass: 270.06003405Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 149Ų
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